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Compound of Interest

Compound Name: 4-(4-Ethylphenyl)phenol

Cat. No.: B1591153

A Note on Nomenclature: The topic specified, "4-(4-Ethylphenyl)phenol,” describes a biphenyl
derivative. However, based on common chemical databases and scientific literature, it is highly
probable that the intended compound of interest is the more prevalent and industrially
significant 4-Ethylphenol. This guide will focus on the latter, providing an in-depth analysis for
researchers, scientists, and professionals in drug development.

Introduction and Core Chemical Identity

4-Ethylphenol, also known as p-ethylphenol, is a para-substituted phenolic compound.[1] It is
an organic compound classified as an isomer of ethylphenol.[2] At standard conditions, it
presents as a white solid or colorless crystalline compound that may yellow upon exposure to
light.[2][3] It possesses a distinct woody, medicinal, and somewhat sweet odor.[3]

This compound serves as a crucial intermediate in the synthesis of pharmaceuticals and dyes
and is a starting material for producing 4-vinylphenol and various antioxidants.[3][4] Its
molecular structure consists of a phenol ring substituted with an ethyl group at the para (4)
position.

IUPAC Name and Chemical Structure

o Preferred IUPAC Name: 4-Ethylphenol[5]
e Molecular Formula: CsH100[5][6]

e Canonical SMILES: CCC1=CC=C(C=C1)0O[5]
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e InChl Key: HXDOZKJGKXYMEW-UHFFFAQOY SA-N[2][7]

The structure of 4-Ethylphenol is fundamental to its chemical reactivity, with the hydroxyl (-OH)
group activating the benzene ring for electrophilic substitution and the ethyl (-CH2CHs) group
influencing its physical properties.

Caption: Chemical structure of 4-Ethylphenol.

Physicochemical and Spectroscopic Profile

Accurate identification and quality control are paramount in scientific applications. The following
data provides a reference for the characterization of 4-Ethylphenol.

hvsicochemical .

Property Value Source(s)
CAS Number 123-07-9 [2][6]
Molecular Weight 122.16 g/mol [51[7]
Appearance White solid / Colorless liquid [2][8]
Melting Point 40-42 °C [7]

Boiling Point 218-219 °C [7]

Flash Point 100 °C (closed cup) [7]

Vapor Pressure 0.13 mmHg (at 20 °C) [7]

Slightly soluble in water;
Solubility Soluble in ethanol, ether, [3]

acetone, benzene

Spectroscopic Data

Spectroscopic analysis provides a definitive fingerprint for the compound, confirming its
structure and purity.

e 1H NMR Spectroscopy (400 MHz, CDCIs):
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[e]

0 ~7.05-7.08 ppm (d, 2H): Aromatic protons ortho to the ethyl group.[5]

o

0 ~6.75-6.77 ppm (d, 2H): Aromatic protons ortho to the hydroxyl group.[5]

[¢]

0 ~4.85 ppm (s, 1H): Phenolic hydroxyl proton.[5]

[¢]

0 ~2.55-2.60 ppm (g, 2H): Methylene (-CH2z) protons of the ethyl group.[5]

o 0 ~1.20 ppm (t, 3H): Methyl (-CHs) protons of the ethyl group.[5]

e 13C NMR Spectroscopy (25.16 MHz, CDCls):

o 0 ~153.05 ppm: Carbon attached to the hydroxyl group (C-OH).[5]

o

0 ~136.76 ppm: Carbon attached to the ethyl group (C-CH2CH3).[5]

[¢]

0 ~128.98 ppm: Aromatic carbons ortho to the ethyl group.[5]

[¢]

0 ~115.39 ppm: Aromatic carbons ortho to the hydroxyl group.[5]

[e]

0 ~27.98 ppm: Methylene carbon (-CH2) of the ethyl group.[5]

o

0 ~15.78 ppm: Methyl carbon (-CHs) of the ethyl group.[5]

« Infrared (IR) Spectroscopy: The IR spectrum of 4-Ethylphenol exhibits characteristic
absorption bands that correspond to its functional groups. Key peaks include a broad band
for the O-H stretch of the phenol group, C-H stretching for the aromatic and alkyl groups, and
C=C stretching within the aromatic ring. A representative IR spectrum can be found in the
NIST Chemistry WebBook.[9]

Synthesis and Industrial Production

The primary industrial synthesis of 4-Ethylphenol is a multi-step process designed for high yield
and purity of the para isomer. The choice of this pathway is dictated by the directing effects of
the substituents on the benzene ring.

Standard Industrial Protocol: Sulfonation of
Ethylbenzene
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The most common method involves the sulfonation of ethylbenzene, followed by alkaline
fusion.[3] This kinetically controlled process favors the formation of the para-substituted
product.

Step 1: Sulfonation of Ethylbenzene Ethylbenzene is reacted with a sulfonating agent, such as
sulfur trioxide (SOs), under mild conditions. The ethyl group is an ortho-, para-director. By
keeping the reaction conditions mild (kinetic control), the formation of the sterically less
hindered para-product, 4-ethylbenzenesulfonic acid, is favored.

Step 2: Alkaline Fusion The resulting 4-ethylbenzenesulfonic acid is fused with a strong base,
typically sodium hydroxide (NaOH), at high temperatures. This displaces the sulfonic acid
group with a hydroxyl group, forming the sodium salt of 4-ethylphenol (sodium 4-
ethylphenoxide).

Step 3: Acidification The reaction mixture is then neutralized with a strong acid (e.g., H* from
HCI or H2S0Oa4) to protonate the phenoxide, yielding the final 4-Ethylphenol product.

+S0s3 . . + NaOH . . +H
Ethylbenzene (Sulfonation) 4-Ethylbenzenesulfonic Acid (Alkali Fusion) Sodium 4-Ethylphenoxide (Acidification) 4-Ethylphenol

Click to download full resolution via product page

Caption: Industrial synthesis pathway for 4-Ethylphenol.

Applications in Drug Development and Chemical
Industries

4-Ethylphenol is a valuable chemical intermediate due to the reactivity of its phenolic hydroxyl
group and the potential for modification at the aromatic ring.[10] Its performance in complex
synthesis pathways makes it a frequent choice for research and production teams.[10]

Pharmaceutical Intermediates

This compound is a key raw material in the synthesis of several active pharmaceutical
ingredients (APIS):
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o Ambroxol: A widely used mucolytic agent for treating respiratory diseases.[10]

» Sorafenib: A kinase inhibitor drug used in the treatment of certain types of cancer, including
kidney and liver cancer.[10]

The molecular characteristics of 4-Ethylphenol are critical for enabling key reactions during the
formulation of these drugs.[10]

Other Industrial Uses

Beyond pharmaceuticals, 4-Ethylphenol finds application in:

» Antioxidant Manufacturing: It serves as a precursor for various antioxidants used to prevent
degradation in polymers and other materials.[3][4]

e Dye Synthesis: The phenolic structure is a common component in the synthesis of various
dyes.[3][4]

e Polymer Science: It can be used in the production of certain phenolic resins.[2]

Biochemical and Natural Occurrence

4-Ethylphenol is not solely a synthetic compound; it is also found in nature and is a known
metabolite.

» Natural Occurrence: It has been identified as an aroma compound in beverages like red wine
and coffee.[1][3]

e Biochemistry: In wine, it is often produced by the spoilage yeast Brettanomyces, which
converts p-coumaric acid into 4-vinylphenol and subsequently reduces it to 4-ethylphenol.[2]
This can result in undesirable "off-odors" described as "barnyard” or "medicinal”.[1] It can
also be synthesized by intestinal flora in mammals.[11]

Safety, Handling, and Toxicology

Proper handling of 4-Ethylphenol is crucial due to its hazardous properties. It is classified as
corrosive and can cause severe skin burns and eye damage.[12][13]
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Hazard Identification
¢ GHS Pictograms: GHSO05 (Corrosive).[2][7]

 Signal Word: Danger.[2][7]

e Hazard Statements: H314 (Causes severe skin burns and eye damage).[12]

Recommended Handling and PPE Protocol

A self-validating safety workflow is essential when handling this compound.

Preparation & Engineering Controls

Work in a well-ventilated area Ensure eyewash stations and
or chemical fume hood safety showers are accessible

Personal Protective Equipment (PPE)

Wear appropriate Use chemical safety goggles Wear protective clothing Use NIOSH-approved respirator
protective gloves or face shield (OSHA 29 CFR 1910.133) to prevent skin exposure if ventilation is inadequate

Handling & Storage

Avoid contact with eyes, skin, clothing. Store in a cool, dry place.
Wash thoroughly after handling. Keep container tightly closed.

Eyes: Flush with water for 15+ min. Skin: Flush with water for 15+ min. Ingestion: Do NOT induce vomiting. Inhalation: Move to fresh air.
Seek immediate medical aid. Remove contaminated clothing. Give 2-4 cups of water. Seek medical aid. If not breathing, give artificial respiration.

Click to download full resolution via product page

Caption: Recommended safety and handling workflow for 4-Ethylphenol.

First Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the eyelids. Get immediate medical attention.[8][13]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Get medical aid.[8]

« Ingestion: If the victim is conscious, give 2-4 cupfuls of water. Do NOT induce vomiting. Seek
immediate medical attention.[8][13]

 Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Get medical aid.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591153#4-4-ethylphenyl-phenol-iupac-name-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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